1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine

• IUPAC Name: [3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H18Cl2N2O2/c1-10-5-4-8-21(9-10)17(22)14-11(2)23-20-16(14)15-12(18)6-3-7-13(15)19/h3,6-7,10H,4-5,8-9H2,1-2H3
• InChI Key: NYFLTVFDBLJQAX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)Cl)C
• Molecular Formula: C17H18Cl2N2O2
• Molecular Weight: 353.2 g/mol

Description

1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine, also known as JNJ-42153605, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of piperidine derivatives and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine acts as a selective dopamine transporter inhibitor. It binds to the dopamine transporter and prevents the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. This increase in dopamine levels is thought to be responsible for the therapeutic effects of 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine in various diseases.
Biochemical and Physiological Effects:
1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has been shown to increase dopamine levels in the brain, leading to an increase in reward and reinforcement pathways. It has also been shown to have anxiolytic and antidepressant-like effects in animal models. 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has a good pharmacokinetic profile, with a half-life of approximately 5 hours in rats.

Advantages and Limitations for Lab Experiments

1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has several advantages for lab experiments. It is a selective dopamine transporter inhibitor, which makes it a useful tool for studying the role of dopamine in various diseases. It has also been shown to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has some limitations for lab experiments. It is a relatively new compound, and more studies are needed to fully understand its pharmacological properties. Additionally, the synthesis of 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine is not trivial and may require specialized equipment and expertise.

Future Directions

There are several future directions for the study of 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine. One potential application is in the treatment of addiction. 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has been shown to reduce the reinforcing effects of cocaine in animal models, suggesting that it may be useful in the treatment of cocaine addiction. Another potential application is in the treatment of depression. 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has been shown to have antidepressant-like effects in animal models, and further studies are needed to determine its potential as an antidepressant in humans. Additionally, 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine may have applications in the treatment of other dopamine-related disorders, such as Parkinson's disease.

Synthesis Methods

The synthesis of 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine involves the reaction of 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxylic acid with 3-methylpiperidine in the presence of a coupling agent. The reaction yields 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine as a white solid with a purity of more than 99%. The synthesis method is straightforward and can be easily scaled up for large-scale production.

Scientific Research Applications

1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has been studied for its potential therapeutic applications in various diseases, including pain, anxiety, depression, and addiction. It has been shown to modulate the activity of the dopamine transporter, which is implicated in the regulation of reward and reinforcement pathways in the brain. 1-{[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}-3-methylpiperidine has also been shown to have anxiolytic and antidepressant-like effects in animal models.